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Compound of Interest

Compound Name: Undecane-1,11-diol

Cat. No.: B1200210

Undecane-1,11-diol: A Technical Overview

Undecane-1,11-diol is a long-chain aliphatic diol with hydroxyl groups at both ends of an
eleven-carbon chain.[1][2] This bifunctional nature makes it a valuable intermediate in the
synthesis of various polymers, such as polyesters and polyurethanes, as well as in the
production of surfactants and lubricants.[3] Its linear and flexible structure imparts specific
physical and chemical properties that are of interest to researchers in materials science and
drug development.

Core Molecular Data

The fundamental molecular properties of Undecane-1,11-diol are summarized in the table

below.
Property Value
Molecular Formula C11H2402[1][2][4][5]
Molecular Weight 188.31 g/mol [1][2][6]
IUPAC Name undecane-1,11-diol[1][2]
CAS Number 765-04-8[1][4]
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Conceptual Experimental Workflow: Purity and
Identity Confirmation

While specific experimental protocols from individual studies are not detailed here, a general
workflow for confirming the identity and purity of a commercial or synthesized sample of
Undecane-1,11-diol would typically involve the following steps. This workflow is crucial for
ensuring the quality of the material for research and development purposes.
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Sample Acquisition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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